askendoside B

• Molecular Formula: C47H76O18
• Molecular Weight: 929.1 g/mol
• IUPAC Name: [(2S,3R,4S,5R)-5-hydroxy-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-9-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-4-yl] acetate
• InChI: InChI=1S/C47H76O18/c1-21(48)61-34-25(52)19-60-40(35(34)64-39-33(56)31(54)24(51)18-59-39)63-28-10-12-47-20-46(47)14-13-43(6)36(45(8)11-9-29(65-45)42(4,5)57)22(49)16-44(43,7)27(46)15-26(37(47)41(28,2)3)62-38-32(55)30(53)23(50)17-58-38/h22-40,49-57H,9-20H2,1-8H3/t22-,23+,24-,25+,26-,27-,28-,29+,30-,31-,32+,33+,34-,35+,36-,37-,38-,39-,40-,43+,44-,45+,46-,47+/m0/s1
• InChI Key: BTTRQTJYXLOSMR-WEWBRACISA-N
• Isomeric SMILES: CC(=O)O[C@H]1[C@@H](CO[C@H]([C@@H]1O[C@H]2[C@@H]([C@H]([C@H](CO2)O)O)O)O[C@H]3CC[C@]45C[C@]46CC[C@@]7([C@H]([C@H](C[C@]7([C@@H]6C[C@@H]([C@H]5C3(C)C)O[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O)O)C)O)[C@]9(CC[C@@H](O9)C(C)(C)O)C)C)O
• Canonical SMILES: CC(=O)OC1C(COC(C1OC2C(C(C(CO2)O)O)O)OC3CCC45CC46CCC7(C(C(CC7(C6CC(C5C3(C)C)OC8C(C(C(CO8)O)O)O)C)O)C9(CCC(O9)C(C)(C)O)C)C)O

Description

Askendoside B is a triterpene glycoside isolated from the roots of the plant Astragalus taschkendicus Bunge, belonging to the Leguminosae family . It is a member of the cycloartane series and has the chemical formula C₄₇H₇₆O₁₈ . The compound is known for its complex structure, which includes multiple hydroxyl groups and glycosidic linkages.

Preparation Methods

Synthetic Routes and Reaction Conditions

Askendoside B is typically isolated from the roots of Astragalus taschkendicus through a series of extraction and purification steps . The process involves:

Extraction: The roots are dried and powdered, followed by extraction with a suitable solvent such as methanol or ethanol.

Purification: The crude extract is subjected to chromatographic techniques, including column chromatography and high-performance liquid chromatography, to isolate this compound.

Characterization: The isolated compound is characterized using various spectroscopic methods, including infrared spectroscopy, proton nuclear magnetic resonance spectroscopy, and carbon-13 nuclear magnetic resonance spectroscopy.

Industrial Production Methods

Industrial production of this compound is not well-documented, likely due to its complex structure and the difficulty in synthesizing it on a large scale. The primary method remains extraction from natural sources, which may limit its availability and increase production costs.

Chemical Reactions Analysis

Types of Reactions

Askendoside B undergoes several types of chemical reactions, including:

Hydrolysis: Acidic or enzymatic hydrolysis of this compound yields cyclosiversigenin and various sugar moieties.

Oxidation: Periodate oxidation of this compound leads to the formation of cyclosiversigenin and D-xylose.

Alkaline Hydrolysis: Alkaline hydrolysis results in the formation of askendoside D.

Common Reagents and Conditions

Acidic Hydrolysis: Typically performed using hydrochloric acid or sulfuric acid under controlled conditions.

Enzymatic Hydrolysis: Utilizes specific enzymes such as β-glucosidase.

Periodate Oxidation: Uses sodium periodate as the oxidizing agent.

Alkaline Hydrolysis: Employs sodium hydroxide or potassium hydroxide.

Major Products

Cyclosiversigenin: A major product formed during hydrolysis and oxidation reactions.

D-Xylose: Formed during periodate oxidation.

Askendoside D: Formed during alkaline hydrolysis.

Scientific Research Applications

Chemistry: Used as a reference compound in the study of triterpene glycosides and their chemical properties.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in traditional medicine systems.

Industry: Limited industrial applications due to its complex structure and extraction challenges.

Mechanism of Action

The mechanism of action of Askendoside B involves its interaction with various molecular targets and pathways:

Molecular Targets: Includes enzymes and receptors involved in inflammatory and oxidative stress pathways.

Pathways Involved: Modulates pathways related to inflammation and oxidative stress, potentially leading to its observed biological effects.

Comparison with Similar Compounds

Askendoside B is part of a family of triterpene glycosides, and it can be compared with other similar compounds:

Askendoside K: Another triterpene glycoside isolated from Astragalus taschkendicus, with a similar structure but different glycosidic linkages.

Askendoside H: A bisdesmoside of cycloorbigenin C, also isolated from Astragalus taschkendicus.

Askendoside F: Another cycloartane glycoside with a different set of sugar moieties.

Uniqueness

This compound is unique due to its specific glycosidic linkages and the presence of multiple hydroxyl groups, which contribute to its distinct chemical and biological properties .